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Compound of Interest

Compound Name: Broxaldine

Cat. No.: B1667944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Broxaldine, also known as Brobenzoxaldine, is an antiprotozoal and antifungal agent.[1][2] It

has demonstrated efficacy against various protozoan infections and displays inhibitory effects

on microorganisms such as Clostridium difficile[1][3]. Recent studies have elucidated its

mechanism of action against Toxoplasma gondii, highlighting its ability to induce autophagy,

mitochondrial dysfunction, and neutral lipid accumulation in the parasite[1][4][5]. These findings

suggest Broxaldine as a potential lead compound for the development of novel anti-parasitic

therapies[4][5].

This document provides detailed protocols for the preparation of a Broxaldine stock solution

using Dimethyl Sulfoxide (DMSO), a common aprotic solvent capable of dissolving many water-

insoluble therapeutic agents. Adherence to these guidelines is crucial for ensuring the accuracy

and reproducibility of experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for Broxaldine:
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Property Value

Molecular Weight 421.08 g/mol

Chemical Formula C₁₇H₁₁Br₂NO₂

CAS Number 3684-46-6

Solubility in DMSO
27.5 mg/mL (65.31 mM) to ≥ 42.86 mg/mL

(101.79 mM)

Storage of Powder -20°C for up to 3 years

Storage of Stock Solution in DMSO

-80°C for up to 1 year, or -20°C for up to 1

month. It is recommended to store in aliquots to

avoid repeated freeze-thaw cycles.

Experimental Protocols
Materials

Broxaldine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Water bath (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Broxaldine Stock
Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM Broxaldine stock solution.

Calculation:

To prepare a 10 mM solution, the required amount of Broxaldine is calculated as follows:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 421.08 g/mol * 1000 mg/g = 4.21 mg

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.21 mg of Broxaldine powder and transfer it into the tared tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Broxaldine
powder.

Tightly cap the tube and vortex thoroughly for 2-3 minutes to facilitate dissolution.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve, sonicate the tube in a water bath sonicator for 10-

15 minutes.

Alternatively, gently warm the solution in a water bath set to 37°C for 5-10 minutes, with

intermittent vortexing, until the solid is completely dissolved. Sonication is a recommended

method to aid dissolution.

Storage:

Once the Broxaldine is fully dissolved, the stock solution is ready for use.

For long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.
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Store the aliquots at -80°C for up to one year or at -20°C for up to one month.

Safety and Handling Precautions
Broxaldine is for research use only and not for human or veterinary use.

Handle Broxaldine in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Dispose of waste according to institutional and local regulations for chemical waste.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Broxaldine stock solution in DMSO.

Mechanism of Action of Broxaldine against Toxoplasma
gondii
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro and in vivo activity evaluation and mode of action of broxaldine on Toxoplasma
gondii - PMC [pmc.ncbi.nlm.nih.gov]

2. Broxaldine | Antibiotic | Parasite | Antifungal | TargetMol [targetmol.com]

3. researchgate.net [researchgate.net]

4. In vitro and in vivo activity evaluation and mode of action of broxaldine on Toxoplasma
gondii - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Broxaldine Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667944#preparing-broxaldine-stock-solution-with-
dmso]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1667944?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667944?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11284705/
https://www.targetmol.com/compound/broxaldine
https://www.researchgate.net/post/How_can_I_make_10_mM_stock_solution_of_drug_with_DMSO_175mg_ml
https://pubmed.ncbi.nlm.nih.gov/38986389/
https://pubmed.ncbi.nlm.nih.gov/38986389/
https://www.researchgate.net/publication/381588590_In_vitro_and_in_vivo_activity_evaluation_and_mode_of_action_of_broxaldine_on_Toxoplasma_gondii
https://www.benchchem.com/product/b1667944#preparing-broxaldine-stock-solution-with-dmso
https://www.benchchem.com/product/b1667944#preparing-broxaldine-stock-solution-with-dmso
https://www.benchchem.com/product/b1667944#preparing-broxaldine-stock-solution-with-dmso
https://www.benchchem.com/product/b1667944#preparing-broxaldine-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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